N-benzhydryl-2,2-diphenylpentanamide

• Molecular Formula: C30H29NO
• Molecular Weight: 419.6 g/mol
• IUPAC Name: N-benzhydryl-2,2-diphenylpentanamide
• InChI: InChI=1S/C30H29NO/c1-2-23-30(26-19-11-5-12-20-26,27-21-13-6-14-22-27)29(32)31-28(24-15-7-3-8-16-24)25-17-9-4-10-18-25/h3-22,28H,2,23H2,1H3,(H,31,32)
• InChI Key: DUHJNVFLDMGPMC-UHFFFAOYSA-N
• SMILES: CCCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-benzhydryl-2,2-diphenylpentanamide, commonly known as benzylpiperazine (BZP), is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive drug that has stimulant effects on the central nervous system. It was initially developed as a potential anti-parasitic drug, but it was later discovered to have stimulant properties. Since then, BZP has been used for recreational purposes and has gained popularity as a party drug.

Mechanism of Action

N-benzhydryl-2,2-diphenylpentanamide acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It binds to the transporters that are responsible for the reuptake of these neurotransmitters, thereby preventing their reuptake and increasing their concentration in the synaptic cleft. This results in an increase in the activity of the neurotransmitter systems, leading to the stimulant effects of N-benzhydryl-2,2-diphenylpentanamide.
Biochemical and Physiological Effects:
N-benzhydryl-2,2-diphenylpentanamide has been found to have a range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation and reduces appetite. N-benzhydryl-2,2-diphenylpentanamide has been found to have anxiogenic effects, which means that it can increase anxiety levels in some individuals. It can also cause insomnia and restlessness.

Advantages and Limitations for Lab Experiments

N-benzhydryl-2,2-diphenylpentanamide has been used in laboratory experiments to study the effects of stimulants on the central nervous system. It has been found to be a useful tool for investigating the mechanisms of action of stimulants and their effects on neurotransmitter systems. However, N-benzhydryl-2,2-diphenylpentanamide has limitations as a research tool. It is not a selective agonist for any particular neurotransmitter system, which makes it difficult to study the specific effects of individual neurotransmitters. Additionally, N-benzhydryl-2,2-diphenylpentanamide has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-benzhydryl-2,2-diphenylpentanamide. One area of research is to investigate the effects of N-benzhydryl-2,2-diphenylpentanamide on different neurotransmitter systems. Researchers could use N-benzhydryl-2,2-diphenylpentanamide analogs that are selective for specific neurotransmitter systems to study their effects on behavior and cognition. Another area of research is to investigate the long-term effects of N-benzhydryl-2,2-diphenylpentanamide use. Longitudinal studies could be conducted to investigate the effects of N-benzhydryl-2,2-diphenylpentanamide on cognitive function, mood, and behavior over time. Finally, researchers could investigate the potential therapeutic uses of N-benzhydryl-2,2-diphenylpentanamide. N-benzhydryl-2,2-diphenylpentanamide analogs could be developed that have therapeutic effects on mood disorders or cognitive impairments.

Synthesis Methods

N-benzhydryl-2,2-diphenylpentanamide can be synthesized by the reaction of benzyl chloride with piperazine in the presence of a base. The reaction results in the formation of N-benzylpiperazine, which can be further reacted with benzaldehyde to produce N-benzhydryl-2,2-diphenylpentanamide (N-benzhydryl-2,2-diphenylpentanamide).

Scientific Research Applications

N-benzhydryl-2,2-diphenylpentanamide has been used in scientific research to study its effects on the central nervous system. Researchers have investigated the mechanism of action of N-benzhydryl-2,2-diphenylpentanamide and its effects on neurotransmitter systems. N-benzhydryl-2,2-diphenylpentanamide has been found to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, arousal, and attention.